N-(6-BROMO-1,3-BENZOTHIAZOL-2-YL)-N-[3-(DIMETHYLAMINO)PROPYL]-1,3-BENZOTHIAZOLE-2-CARBOXAMIDE HYDROCHLORIDE
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Description
N-(6-BROMO-1,3-BENZOTHIAZOL-2-YL)-N-[3-(DIMETHYLAMINO)PROPYL]-1,3-BENZOTHIAZOLE-2-CARBOXAMIDE HYDROCHLORIDE is a useful research compound. Its molecular formula is C20H20BrClN4OS2 and its molecular weight is 511.88. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Agents
Benzothiazole derivatives have been studied for their promising antibacterial activity. A study by Palkar et al. (2017) involved the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, showing notable antibacterial activity against Staphylococcus aureus and Bacillus subtilis. This research underscores the potential of benzothiazole derivatives as a novel class of antibacterial agents, suggesting that similar compounds could be explored for their antibacterial properties (Palkar et al., 2017).
Corrosion Inhibitors
Another study by Hu et al. (2016) examined benzothiazole derivatives for their role as corrosion inhibitors for carbon steel in a 1 M HCl solution. The research highlighted the effectiveness of these compounds in offering stability and high inhibition efficiencies against steel corrosion, indicating potential industrial applications in protecting metals from corrosion (Hu et al., 2016).
Anti-inflammatory Drugs
The research on N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides by Khelili et al. (2012) evaluated these compounds on rat uterus, rat aortic rings, and rat pancreatic β-cells, demonstrating strong myorelaxant activity. This suggests that benzothiazole derivatives could have therapeutic applications in managing conditions involving smooth muscle activity, such as uterine contractions (Khelili et al., 2012).
Antifungal Agents
Benzothiazole compounds have also been investigated for their antifungal properties. Narayana et al. (2004) synthesized various 2-hydroxy-5-(1,3-thiazol-5-yl) benzamide derivatives, assessing their antifungal activity. The study provides a foundation for considering benzothiazole derivatives in developing antifungal treatments (Narayana et al., 2004).
Properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-1,3-benzothiazole-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN4OS2.ClH/c1-24(2)10-5-11-25(20-23-15-9-8-13(21)12-17(15)28-20)19(26)18-22-14-6-3-4-7-16(14)27-18;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VACXZTKDIWFTQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=NC4=CC=CC=C4S3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrClN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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